Cas no 1565844-28-1 (2-{6-ethylthieno2,3-dpyrimidin-4-yl}acetic acid)

• Product Name: 2-{6-ethylthieno2,3-dpyrimidin-4-yl}acetic acid
• CAS No: 1565844-28-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD26912433
• CID: 5237556
• PubChem ID: 104571334
• Update Time: 2025-05-24

2-{6-ethylthieno2,3-dpyrimidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Ethylthieno[2,3-d]pyrimidin-4-yl)acetic acid
• 2-{6-ethylthieno2,3-dpyrimidin-4-yl}acetic acid

• MDL： MFCD26912433
• Inchi： 1S/C10H10N2O2S/c1-2-6-3-7-8(4-9(13)14)11-5-12-10(7)15-6/h3,5H,2,4H2,1H3,(H,13,14)
• InChI Key： GEFRLAQBBOPEAJ-UHFFFAOYSA-N
• SMILES： C1=NC(CC(O)=O)=C2C=C(CC)SC2=N1

Additional information on 2-{6-ethylthieno2,3-dpyrimidin-4-yl}acetic acid

Exploring the Potential of 2-{6-Ethylthieno[2,3-d]Pyrimidin-4-Yl}Acetic Acid (CAS No. 1565844-28-1)

The compound 2-{6-Ethylthieno[2,3-d]Pyrimidin-4-Yl}Acetic Acid, identified by the CAS registry number CAS No. 1565844-28-1, represents a significant advancement in the field of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The structure of 2-{6-Ethylthieno[2,3-d]Pyrimidin-4-Yl}Acetic Acid is characterized by a thienopyrimidine ring system, which is known for its stability and versatility in chemical reactions. The presence of an ethyl group at the sixth position of the thienopyrimidine ring introduces additional electronic effects, enhancing its reactivity and bioavailability. This structural modification has been shown to improve the compound's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for drug design.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways that allow for the efficient production of CAS No. 1565844-28-1. These methods often involve multi-step reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. The use of green chemistry principles in these processes has also been emphasized to minimize environmental impact.

The pharmacological properties of 2-{6-Ethylthieno[2,3-d]Pyrimidin-4-Yl}Acetic Acid have been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent activity against various disease states, including cancer and infectious diseases. For instance, studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, such as kinases and proteases. Additionally, its anti-inflammatory properties have been explored, highlighting its potential as a therapeutic agent for inflammatory disorders.

One of the most exciting developments involving CAS No. 1565844-28-1 is its application in targeted drug delivery systems. Researchers have investigated the use of this compound as a payload in nanotherapeutics, where it can be encapsulated within biocompatible carriers to enhance its delivery to specific tissues or cells. This approach not only improves the efficacy of the compound but also reduces potential side effects by minimizing systemic exposure.

In conclusion, 2-{6-Ethylthieno[2,3-d]Pyrimidin-4-Yl}Acetic Acid (CAS No. 1565844-28-1) stands out as a versatile and promising molecule with wide-ranging applications in pharmaceutical research. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and healthcare.